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Compound of Interest

Compound Name: Boc-Val-Leu-Lys-AMC

Cat. No.: B1266300 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Boc-Val-Leu-Lys-AMC (t-Butyloxycarbonyl-L-valyl-L-leucyl-L-lysine-7-amido-4-

methylcoumarin) is a highly sensitive and specific fluorogenic substrate used for the

quantitative measurement of various proteases, most notably plasmin.[1][2][3] The substrate

consists of a tripeptide sequence (Val-Leu-Lys) linked to a fluorescent reporter molecule, 7-

amino-4-methylcoumarin (AMC). In its intact form, the substrate is non-fluorescent. Upon

enzymatic cleavage of the amide bond between the lysine residue and the AMC moiety, the

highly fluorescent AMC is released. The rate of AMC liberation, which can be monitored

fluorometrically, is directly proportional to the enzyme's activity. This substrate is also cleaved

by other proteases such as acrosin, calpain isozymes I and II, and papain.[1][2]

Applications
Enzyme Activity Assays: Primarily used to measure the activity of plasmin and other related

serine proteases.

High-Throughput Screening (HTS): Suitable for screening compound libraries to identify

potential inhibitors or activators of target proteases.

Drug Discovery: A valuable tool in the research and development of therapeutic agents

targeting proteases involved in various physiological and pathological processes.
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Chemical Properties
Property Value Reference

CAS Number 73554-84-4 [1][2]

Molecular Formula C₃₂H₄₉N₅O₇ [1][2]

Molecular Weight 615.77 g/mol [2]

Appearance White to off-white solid [4]

Purity
>98% (typically assessed by

HPLC and NMR)
[5]

Spectral Properties
The liberated 7-amino-4-methylcoumarin (AMC) can be detected using a fluorometer.

Parameter Wavelength (nm) Reference

Excitation Maximum 340 - 380 [5][6][7]

Emission Maximum 440 - 470 [5][6][8]

Experimental Protocol: Preparation of Boc-Val-Leu-
Lys-AMC Stock Solution
This protocol describes the preparation of a 10 mM stock solution of Boc-Val-Leu-Lys-AMC in

Dimethyl Sulfoxide (DMSO).

Materials:

Boc-Val-Leu-Lys-AMC powder

Anhydrous/High-purity Dimethyl Sulfoxide (DMSO)

Microcentrifuge tubes

Vortex mixer
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Pipettes and sterile pipette tips

Personal Protective Equipment (PPE): safety glasses, gloves, lab coat

Procedure:

Acclimatization: Before opening, allow the vial of lyophilized Boc-Val-Leu-Lys-AMC to

equilibrate to room temperature for at least 20 minutes. This prevents condensation of

moisture, which can affect the stability of the compound.

Reconstitution: Briefly centrifuge the vial to ensure all the powder is at the bottom. To

prepare a 10 mM stock solution, add the appropriate volume of DMSO to the vial containing

a known mass of the substrate. For example, to reconstitute 5 mg of Boc-Val-Leu-Lys-AMC
(MW: 615.77 g/mol ), add 811.9 µL of DMSO.

Calculation: Volume (L) = Mass (g) / (Molecular Weight ( g/mol ) * Concentration (mol/L))

Dissolution: Vortex the solution thoroughly for 1-2 minutes to ensure the substrate is

completely dissolved.[9] If necessary, gentle warming in a water bath (e.g., at 37°C) or

sonication in an ultrasonic bath can aid in dissolution.[2][9] Visually inspect the solution to

ensure there are no undissolved particulates.

Aliquoting and Storage: To avoid repeated freeze-thaw cycles, which can degrade the

peptide substrate, it is crucial to aliquot the stock solution into single-use volumes (e.g., 10-

50 µL) in sterile microcentrifuge tubes.[2][4][5][10]

Storage Conditions: Store the aliquoted stock solution protected from light.[4][8][10]

Storage Temperature Storage Duration Reference

-20°C Up to 1 month [2][4][10]

-80°C Up to 6 months [2][4][10]

Note: For long-term storage of the lyophilized powder, it is recommended to store it at -20°C or

-80°C.[11]
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Experimental Workflow

Workflow for Preparing and Using Boc-Val-Leu-Lys-AMC Stock Solution

Stock Solution Preparation Experimental Use
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Caption: Workflow for Boc-Val-Leu-Lys-AMC stock solution preparation and use.

Safety Precautions
Always wear appropriate personal protective equipment (PPE), including gloves, safety

glasses, and a lab coat, when handling chemical reagents.

Handle DMSO with care as it can facilitate the absorption of other chemicals through the

skin.

Work in a well-ventilated area or a chemical fume hood.

Consult the Safety Data Sheet (SDS) for detailed safety information.[8]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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